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Abstract
6-Methoxynicotinonitrile, a substituted pyridine derivative, holds significance as a versatile

intermediate in the synthesis of various pharmaceutical and agrochemical compounds. This

technical guide provides a comprehensive overview of its discovery, historical synthesis, and

physicochemical properties. Detailed experimental protocols for its synthesis and

characterization, including spectroscopic data, are presented. While specific biological

signaling pathways for 6-methoxynicotinonitrile are not extensively documented in publicly

available literature, this guide explores the known biological activities of related nicotinonitrile

derivatives to provide context for its potential applications in drug discovery.

Introduction
Nicotinonitrile and its derivatives are a class of heterocyclic compounds that have garnered

significant interest in medicinal chemistry due to their diverse biological activities. These

activities include potential antitumor, antimicrobial, and fluorescent properties. 6-
Methoxynicotinonitrile, also known as 6-methoxy-3-pyridinecarbonitrile, is a key building

block in the synthesis of more complex molecules within this class. Its strategic substitution

with a methoxy group at the 6-position and a nitrile group at the 3-position of the pyridine ring

offers unique reactivity and potential for biological interactions.
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History and Discovery
The precise historical account of the first synthesis of 6-Methoxynicotinonitrile is not

prominently documented in readily available scientific literature. However, the synthesis of

pyridine derivatives, in general, has a rich history dating back to the 19th century. Early

methods for pyridine synthesis, such as the Hantzsch pyridine synthesis developed in 1881

and the Chichibabin pyridine synthesis from 1924, laid the foundational chemical principles for

creating a wide array of substituted pyridines[1][2]. The synthesis of specific derivatives like 6-
Methoxynicotinonitrile likely emerged from the broader exploration of pyridine chemistry and

the need for novel intermediates in various fields of chemical research and development.

Physicochemical Properties
A summary of the key physicochemical properties of 6-Methoxynicotinonitrile is provided in

the table below.

Property Value Reference

Chemical Formula C₇H₆N₂O [3]

Molar Mass 134.14 g/mol [3]

Appearance White to off-white solid [3]

Melting Point 64-66 °C [3]

CAS Number 5470-66-6 [3]

IUPAC Name
6-methoxypyridine-3-

carbonitrile
[3]

Alias
6-methoxy-3-

pyridinecarbonitrile
[3]

Experimental Protocols
Synthesis of 6-Methoxynicotinonitrile
A general and adaptable method for the synthesis of 2-methoxypyridine-3-carbonitrile

derivatives involves the condensation of a chalcone with malononitrile in the presence of a
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base, such as sodium methoxide[4]. While a specific protocol for the direct synthesis of 6-
Methoxynicotinonitrile via this route is not detailed, a general procedure can be outlined as

follows:

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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